Daphylloside

Specification

• Description: Daphylloside is a glycoside and an iridoid monoterpenoid.; Daphylloside is a natural product found in Daphniphyllum macropodum, Randia armata, and other organisms with data available.
• CAS No.: 14260-99-2
• Molecular Formula: C19H26O12
• Molecular Weight: 446.4 g/mol
• IUPAC Name: methyl (1S,4aS,5S,7aS)-7-(acetyloxymethyl)-5-hydroxy-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-4-carboxylate
• Standard InChI: InChI=1S/C19H26O12/c1-7(21)28-5-8-3-10(22)13-9(17(26)27-2)6-29-18(12(8)13)31-19-16(25)15(24)14(23)11(4-20)30-19/h3,6,10-16,18-20,22-25H,4-5H2,1-2H3/t10-,11+,12+,13-,14+,15-,16+,18-,19-/m0/s1
• Standard InChI Key: YSOBQIMODQOGKQ-HOZAMIDDSA-N
• Isomeric SMILES: CC(=O)OCC1=C[C@@H]([C@H]2[C@@H]1[C@@H](OC=C2C(=O)OC)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O
• SMILES: CC(=O)OCC1=CC(C2C1C(OC=C2C(=O)OC)OC3C(C(C(C(O3)CO)O)O)O)O
• Canonical SMILES: CC(=O)OCC1=CC(C2C1C(OC=C2C(=O)OC)OC3C(C(C(C(O3)CO)O)O)O)O
• Appearance: Oil